N-(2-chlorobenzyl)-1-(2-fluorobenzyl)-N-methyl-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-1-[(2-fluorophenyl)methyl]-N-methyltriazole-4-carboxamide
• InChI: InChI=1S/C18H16ClFN4O/c1-23(10-13-6-2-4-8-15(13)19)18(25)17-12-24(22-21-17)11-14-7-3-5-9-16(14)20/h2-9,12H,10-11H2,1H3
• InChI Key: XHDSXMAEVCBYGF-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1Cl)C(=O)C2=CN(N=N2)CC3=CC=CC=C3F
• Molecular Formula: C18H16ClFN4O
• Molecular Weight: 358.8 g/mol

Description

N-(2-chlorobenzyl)-1-(2-fluorobenzyl)-N-methyl-1H-1,2,3-triazole-4-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields such as medicine, agriculture, and materials science.

Mechanism of Action

The mechanism of action of N-(2-chlorobenzyl)-1-(2-fluorobenzyl)-N-methyl-1H-1,2,3-triazole-4-carboxamide varies depending on its application. In medicine, it has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and the breakdown of acetylcholine. In agriculture, it inhibits the metabolic pathways of weeds, leading to their death. In materials science, it acts as a building block for the synthesis of new materials with unique properties.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-(2-chlorobenzyl)-1-(2-fluorobenzyl)-N-methyl-1H-1,2,3-triazole-4-carboxamide depend on its application. In medicine, it has been shown to have anticancer and anti-Alzheimer's disease activity. In agriculture, it has been shown to inhibit the growth of certain weeds. In materials science, it has been investigated for its potential use as a building block for the synthesis of new materials with unique properties.

Advantages and Limitations for Lab Experiments

The advantages of using N-(2-chlorobenzyl)-1-(2-fluorobenzyl)-N-methyl-1H-1,2,3-triazole-4-carboxamide in lab experiments include its potential applications in medicine, agriculture, and materials science. Its multi-functional properties make it a versatile building block for the synthesis of new materials with unique properties. However, its limitations include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are numerous future directions for the study of N-(2-chlorobenzyl)-1-(2-fluorobenzyl)-N-methyl-1H-1,2,3-triazole-4-carboxamide. In medicine, further studies are needed to fully understand its potential anticancer and anti-Alzheimer's disease activity. In agriculture, further research is needed to optimize its use as a herbicide. In materials science, future studies could focus on the synthesis of new materials with unique properties using N-(2-chlorobenzyl)-1-(2-fluorobenzyl)-N-methyl-1H-1,2,3-triazole-4-carboxamide as a building block. Overall, the potential applications of N-(2-chlorobenzyl)-1-(2-fluorobenzyl)-N-methyl-1H-1,2,3-triazole-4-carboxamide make it a promising compound for future research.

Synthesis Methods

The synthesis of N-(2-chlorobenzyl)-1-(2-fluorobenzyl)-N-methyl-1H-1,2,3-triazole-4-carboxamide involves a multi-step process that includes the reaction of 2-chlorobenzyl chloride with sodium azide to form 2-chlorobenzyl azide, which is then reacted with 2-fluorobenzyl alcohol to form 2-fluorobenzyl 2-chlorobenzyl azide. This compound is then treated with triethylamine and methyl isocyanate to form N-(2-chlorobenzyl)-1-(2-fluorobenzyl)-N-methyl-1H-1,2,3-triazole-4-carboxamide.

Scientific Research Applications

N-(2-chlorobenzyl)-1-(2-fluorobenzyl)-N-methyl-1H-1,2,3-triazole-4-carboxamide has been extensively studied for its potential applications in various fields. In medicine, it has been shown to have anticancer activity by inhibiting the growth of cancer cells. It has also been investigated as a potential treatment for Alzheimer's disease due to its ability to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine.
In agriculture, N-(2-chlorobenzyl)-1-(2-fluorobenzyl)-N-methyl-1H-1,2,3-triazole-4-carboxamide has been studied for its potential use as a herbicide. It has been shown to inhibit the growth of certain weeds by interfering with their metabolic pathways.
In materials science, N-(2-chlorobenzyl)-1-(2-fluorobenzyl)-N-methyl-1H-1,2,3-triazole-4-carboxamide has been investigated for its potential use as a building block for the synthesis of new materials with unique properties.